2,5-Dimethylphenyl 3-methylbenzoate

• Molecular Formula: C16H16O2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 3-methylbenzoate
• InChI: InChI=1S/C16H16O2/c1-11-5-4-6-14(9-11)16(17)18-15-10-12(2)7-8-13(15)3/h4-10H,1-3H3
• InChI Key: QTXRIULHQKOPTH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC(=O)C2=CC(=CC=C2)C
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=CC(=C2)C)C

Description

2,5-Dimethylphenyl 3-methylbenzoate is an ester derivative formed by the condensation of 3-methylbenzoic acid and 2,5-dimethylphenol. For instance, structurally analogous carboxamide derivatives, such as N-(2,5-dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide, have demonstrated significant biological activity, particularly in inhibiting photosynthetic electron transport (PET) in spinach chloroplasts . The ester linkage in 2,5-dimethylphenyl 3-methylbenzoate may confer distinct physicochemical properties compared to amide analogs, influencing solubility, stability, and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The biological and chemical behavior of 2,5-dimethylphenyl 3-methylbenzoate can be contextualized by comparing it to compounds with analogous substitution patterns or functional groups. Key comparisons include:

A. Substituent Position and Electronic Effects

Evidence from PET-inhibiting carboxamides highlights the critical role of substituent position. For example:

• N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide (IC50 ~10 µM) and N-(3,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide (IC50 ~10 µM) exhibit similar activity despite differing substituent positions (2,5 vs. 3,5).
• N-(2,5-Difluorophenyl)-3-hydroxynaphthalene-2-carboxamide (IC50 ~10 µM) shows comparable potency to dimethylphenyl analogs, indicating that electron-withdrawing fluorine substituents can mimic the steric effects of methyl groups in certain contexts .

Table 1: Comparison of PET-Inhibiting Carboxamides

Compound	Substituent Position	Substituent Type	IC50 (µM)
N-(2,5-Dimethylphenyl)-carboxamide	2,5	Methyl	~10
N-(3,5-Dimethylphenyl)-carboxamide	3,5	Methyl	~10
N-(2,5-Difluorophenyl)-carboxamide	2,5	Fluorine	~10

B. Functional Group Variations: Esters vs. Amides

• N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide (): This benzamide derivative features an N,O-bidentate directing group, enabling metal-catalyzed C–H bond functionalization.
• Phenyl 3-(dimethylamino)benzoate (): Substitution with a dimethylamino group at the 3-position enhances electron-donating properties, contrasting with the electron-neutral methyl group in 2,5-dimethylphenyl 3-methylbenzoate. Such differences could influence photostability or intermolecular interactions.

Key Research Findings and Implications

Substituent Position Overrides Electronic Effects in PET Inhibition : For carboxamides, both 2,5- and 3,5-dimethylphenyl substituents yield similar IC50 values, suggesting steric bulk rather than electronic effects dominate activity .

Lipophilicity as a Critical Factor : Methyl and fluorine substituents enhance lipophilicity, improving membrane permeability in chloroplast-targeting compounds. Esters like 2,5-dimethylphenyl 3-methylbenzoate may exhibit reduced lipophilicity compared to amides due to the polar ester group.

Functional Group-Dependent Applications : Amides are preferred for metal coordination (e.g., C–H activation), while esters may serve as hydrolyzable prodrugs or intermediates in synthetic pathways.